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Compound of Interest

Compound Name: 2,3-Diamino-5-bromopyridine

Cat. No.: B182523

Technical Support Center: 2,3-Diamino-5-
bromopyridine

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling, storage, and use of 2,3-Diamino-
5-bromopyridine in experimental settings.

Frequently Asked Questions (FAQSs)
Q1: What is 2,3-Diamino-5-bromopyridine and what are its primary applications?

Al: 2,3-Diamino-5-bromopyridine is a heterocyclic organic compound.[1][2] It serves as a
crucial building block and intermediate in the synthesis of various heterocyclic compounds.[1]
[3] Its applications are prominent in the development of novel drugs, particularly for targeting
specific biological pathways in conditions like cancer and infectious diseases.[4] It is also
utilized in the formulation of agrochemicals to enhance crop protection.[4]

Q2: What are the main hazards associated with 2,3-Diamino-5-bromopyridine?

A2: 2,3-Diamino-5-bromopyridine is considered a hazardous chemical.[5] The primary
hazards include:

o Skin irritation: Causes skin irritation.[5][6]
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e Serious eye irritation: Causes serious eye irritation.[5][6]

e Respiratory irritation: May cause respiratory irritation.[5][6]

o Harmful if swallowed.[7][8]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: To ensure safety, the following personal protective equipment (PPE) is mandatory when
handling 2,3-Diamino-5-bromopyridine:

» Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]
» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5]

» Respiratory Protection: Use a NIOSH-approved dust mask (type N95 or better) if inhalation
of dust is possible.[9][10] Work should be conducted in a well-ventilated area or under a
fume hood.[1][5]

Q4: What are the proper storage conditions for 2,3-Diamino-5-bromopyridine?

A4: Proper storage is crucial for maintaining the stability and integrity of the compound. It
should be stored in a dry, cool, and well-ventilated place.[1][5] The container should be kept
tightly closed.[1][5] It is stable for at least two years if stored at room temperature, protected
from light and moisture.[3]

Q5: What materials are incompatible with 2,3-Diamino-5-bromopyridine?

A5: 2,3-Diamino-5-bromopyridine is incompatible with strong oxidizing agents.[5][6] Contact
with these materials should be avoided to prevent hazardous reactions.
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Issue

Potential Cause

Recommended Solution

Low reaction yield during

synthesis

Incomplete reduction of the

nitro group.

Ensure the reducing agent
(e.g., reduced iron, Raney Ni)
is fresh and active. Optimize
reaction time and temperature.
For larger scale reactions,
consider performing multiple
smaller reductions
simultaneously as yields may

decrease with scale-up.[3]

Formation of by-products.

During the synthesis of the
precursor 2-amino-5-
bromopyridine, over-
bromination can lead to the
formation of 2-amino-3,5-
dibromopyridine.[8] Carefully
control the stoichiometry of the
brominating agent and the

reaction temperature.

Product is off-color (darker

than expected)

Presence of impurities or

degradation.

The crude product can be
dark.[3] Recrystallization is an
effective purification method.
Recrystallize the product from
water or other suitable
solvents. The use of activated
carbon during recrystallization
can help remove colored

impurities.[3]

Difficulty in purifying the final

product

Contamination with starting

materials or by-products.

Wash the crude product with
appropriate solvents to remove
specific impurities. For
instance, hot petroleum ether
can be used to wash out 2-
amino-3,5-dibromopyridine

from 2-amino-5-bromopyridine.
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[3] Recrystallization from a
suitable solvent system is also
recommended for final

purification.[3]

Ensure the product is
thoroughly dried under vacuum
to remove any residual
Inconsistent analytical results Presence of residual solvent or  solvents. If impurities are
(e.g., NMR, melting point) impurities. suspected, repurify the
compound using
recrystallization or column

chromatography.

Physical and Chemical Properties

Property Value
Molecular Formula CsHeBrNs
Molecular Weight 188.03 g/mol [9]

Yellow to brown powder[3], Pale to reddish
Appearance yellow powder[4], or Light yellow to purple or

light brown powder[1]

Melting Point 155 °C (decomposes)[9]
. Soluble in DMSO or methanol[3]. Soluble in hot
Solubility
water.[1]
Storage Temperature Room Temperature[3][4]

Hazard and Safety Information
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Hazard Statement

Precautionary Statement

H315: Causes skin irritation[6][9][10]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray[1][9][10]

H319: Causes serious eye irritation[6][9][10]

P280: Wear protective gloves/protective

clothing/eye protection/face protection[1][5][6]

H335: May cause respiratory irritation[6][9][10]

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water[8][9][10]

H302: Harmful if swallowed[7][8]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing[1][9][10]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing[1]

[6]

P501: Dispose of contents/container to an

approved waste disposal plant[1][7][8]

Experimental Protocols

Synthesis of 2,3-Diamino-5-bromopyridine via Reduction of 2-amino-5-bromo-3-nitropyridine

This protocol is based on the reduction of a nitro group to an amine using reduced iron.

Materials:

2-amino-5-bromo-3-nitropyridine

Reduced iron powder

95% Ethanol

Water

Concentrated Hydrochloric Acid
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e Activated carbon
Procedure:

e In a 100-mL flask equipped with a reflux condenser, add 10.9 g (0.05 mole) of 2-amino-5-
bromo-3-nitropyridine, 30 g of reduced iron, 40 mL of 95% ethanol, 10 mL of water, and 0.5
mL of concentrated hydrochloric acid.[3]

e Heat the mixture on a steam bath for 1 hour.[3]

 After the reaction is complete, filter the hot mixture to remove the iron. Wash the iron residue
three times with 10-mL portions of hot 95% ethanol.[3]

o Combine the filtrate and washings and evaporate to dryness.[3]

o Recrystallize the dark residue from 50 mL of water with 1 g of activated carbon. Filter the hot
solution.[3]

e The product, 2,3-diamino-5-bromopyridine, will crystallize as colorless needles upon
cooling.[3]

Workflow for Safe Handling and Storage
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Safe Handling and Storage of 2,3-Diamino-5-bromopyridine

Start: Receive Chemical

1. Assess Hazards
(SDS Review)

2. Don Personal Protective Equipment (PPE)
- Safety Glasses
- Gloves
- Lab Coat
- Dust Mask (if needed)

3. Handling
- Use in a well-ventilated area/fume hood
- Avoid dust generation
- Avoid contact with skin and eyes

or subsequent use

4. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatible materials

Spill or Exposure?

Provide First Aid
- Skin: Wash with soap and water
- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

Dispose of old stock

5. Waste Disposal
- Dispose as hazardous waste
- Follow institutional guidelines

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,3-Diamino-5-bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage of 2,3-Diamino-5-
bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182523#safe-handling-and-storage-of-2-3-diamino-5-
bromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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